Cas no 2228854-20-2 (5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole)
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
- 2228854-20-2
- EN300-1926193
-
- Inchi: 1S/C7H10BrN3/c1-3-11-7(6(2)4-8)9-5-10-11/h5H,2-4H2,1H3
- InChI Key: AEEXBYZGBUGZIO-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1=NC=NN1CC
Computed Properties
- Exact Mass: 215.00581g/mol
- Monoisotopic Mass: 215.00581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30.7Ų
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1926193-0.05g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 0.05g |
$1080.0 | 2023-09-17 | ||
| Enamine | EN300-1926193-0.1g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 0.1g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1926193-0.25g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 0.25g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1926193-0.5g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 0.5g |
$1234.0 | 2023-09-17 | ||
| Enamine | EN300-1926193-1.0g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 1g |
$1286.0 | 2023-05-31 | ||
| Enamine | EN300-1926193-2.5g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 2.5g |
$2520.0 | 2023-09-17 | ||
| Enamine | EN300-1926193-5.0g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 5g |
$3728.0 | 2023-05-31 | ||
| Enamine | EN300-1926193-10.0g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 10g |
$5528.0 | 2023-05-31 | ||
| Enamine | EN300-1926193-1g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 1g |
$1286.0 | 2023-09-17 | ||
| Enamine | EN300-1926193-5g |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole |
2228854-20-2 | 5g |
$3728.0 | 2023-09-17 |
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
Research Briefing on 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole (CAS: 2228854-20-2)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole (CAS: 2228854-20-2) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, offering valuable insights for professionals in the field.
The compound 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole has garnered attention due to its unique chemical structure, which features a bromopropenyl group attached to a 1,2,4-triazole ring. This structural motif is known to confer significant biological activity, making it a potential candidate for drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential therapeutic targets.
One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. In vitro studies have demonstrated its efficacy in inhibiting the activity of certain kinases, which are critical in signal transduction pathways. These findings suggest potential applications in the treatment of cancers and inflammatory diseases.
Another area of interest is the compound's pharmacokinetic profile. Studies have shown that 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole exhibits favorable absorption and distribution properties, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects.
In addition to its therapeutic potential, recent synthetic methodologies have been developed to improve the efficiency and yield of this compound. Novel catalytic approaches and green chemistry techniques have been employed to streamline its production, making it more accessible for large-scale applications.
In conclusion, 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole represents a promising avenue for future research and development in the chemical biology and medicinal chemistry fields. Its unique properties and biological activities warrant further investigation to fully exploit its therapeutic potential. Continued efforts in optimizing its pharmacokinetics and synthetic routes will be crucial for its successful translation into clinical applications.
2228854-20-2 (5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)